Cas no 2171591-05-0 (2-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid)

• Product Name: 2-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid
• CAS No: 2171591-05-0
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6172648
• PubChem ID: 165580827
• Update Time: 2025-08-05

2-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid
• 2171591-05-0
• 2-[6-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]-2-methylpropanoic acid
• EN300-1526636

• Inchi： 1S/C27H31N3O5/c1-27(2,25(32)33)30(3)24(31)23(15-5-4-10-16-28)29-26(34)35-17-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,22-23H,4-5,10,15,17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： WZYCJGNZLHCPOI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C(C(=O)O)(C)C)=O)CCCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 120Ų

Additional information on 2-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid

Introduction to 2-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic Acid (CAS No. 2171591-05-0)

2-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171591-05-0, represents a novel synthetic entity designed to exhibit specific biochemical properties, making it a promising candidate for further research and development in drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a cyano group, a fluorenylmethoxycarbonyl (Fmoc) moiety, an amino group, and various aliphatic side chains. These structural features contribute to its unique reactivity and potential biological activity. The presence of the Fmoc group, in particular, is noteworthy as it is commonly employed in peptide synthesis and protection strategies, suggesting that this compound may have applications in proteomics or peptidomimetic drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. Studies indicate that the cyano group and the fluorenylmethoxycarbonyl moiety may play crucial roles in modulating the compound's interactions with biological targets. The N-methylhexanamido and 2-methylpropanoic acid components further contribute to its solubility and metabolic stability, which are critical factors in drug formulation and delivery.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward the development of multifunctional therapeutic agents. Its design incorporates elements that could potentially enhance binding affinity, reduce off-target effects, and improve overall bioavailability. Such characteristics are highly valued in the pursuit of next-generation therapeutics aimed at treating a variety of diseases, including those related to inflammation, neurodegeneration, and metabolic disorders.

One of the most intriguing aspects of this compound is its potential application in the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. The Fmoc group provides a convenient handle for solid-phase synthesis, allowing for scalable production and modification. This makes it an attractive building block for medicinal chemists seeking to develop novel inhibitors or agonists targeting peptide-receptor interactions.

Furthermore, the cyano group introduces a site for potential post-synthetic modifications, such as reduction to an amine or conversion to other functional derivatives. This flexibility allows researchers to fine-tune the compound's properties for specific applications. For instance, introducing additional polar or charged groups could enhance its solubility in aqueous environments or improve its penetration across biological membranes.

The aliphatic side chains, including the N-methylhexanamido moiety, contribute to the compound's overall hydrophobicity or hydrophilicity depending on their orientation. This balance is essential for optimizing pharmacokinetic profiles, ensuring that the drug reaches its target site of action efficiently while minimizing unwanted side effects. Computational studies have suggested that slight modifications to these side chains could significantly impact binding affinity and metabolic clearance rates.

Recent experimental studies have begun to explore the biological activity of related compounds, providing valuable insights into their potential therapeutic utility. While direct data on 2-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid is still limited, preliminary findings suggest that it may exhibit inhibitory effects against certain enzymes or receptors implicated in disease pathogenesis. These findings underscore the importance of this compound as a scaffold for further medicinal chemistry investigations.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. However, modern synthetic techniques such as transition-metal catalysis and flow chemistry offer promising avenues for streamlining production processes. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in synthetic routes.

In conclusion,2-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid (CAS No. 2171591-05-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover its potential applications,this compound is poised to make significant contributions to the field of medicinal chemistry and biomedicine.